molecular formula C10H14N2 B1667377 (-)-Anabasine CAS No. 494-52-0

(-)-Anabasine

Cat. No. B1667377
CAS RN: 494-52-0
M. Wt: 162.23 g/mol
InChI Key: MTXSIJUGVMTTMU-UHFFFAOYSA-N
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Description

Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
Anabasine is a nicotine analog that is an alkaloid found in tree tobacco (Nicotiana glauca) and is comprised of a pyridine substituted by a piperidin-2-yl group at position 3. Anabasine has been used as an industrial insecticide and, since it is present in trace amounts in tobacco smoke, its detection in urine can be used as an indicator of exposure to tobacco smoke.
Anabasine, also known as (+-)-anabasine or neonicotine, belongs to the class of organic compounds known as alkaloids and derivatives. These are naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This group also includes some related compounds with neutral and even weakly acidic properties. Also some synthetic compounds of similar structure are attributed to alkaloids. In addition to carbon, hydrogen and nitrogen, alkaloids may also contain oxygen, sulfur and more rarely other elements such as chlorine, bromine, and phosphorus. Anabasine exists as a liquid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Anabasine has been detected in multiple biofluids, such as urine and blood. Anabasine is a potentially toxic compound.
Anabasine is a pyridine alkaloid that is pyridine substituted by a piperidin-2-yl group at position 3. It has a role as a plant metabolite, a teratogenic agent and a nicotinic acetylcholine receptor agonist. It is a piperidine alkaloid and a pyridine alkaloid.

Scientific Research Applications

Encapsulation for Enhanced Stability and Bioavailability

Anabasine has been studied for encapsulation with β-cyclodextrin (β-CD) to create a more stable and bioavailable inclusion complex . This process involves:

Development of Novel Medicinal Agents

Research has been conducted on the synthesis of N-acyl derivatives of anabasine to discover new natural product-based medicinal agents . These derivatives have been tested for:

Antifungal Applications

Anabasine derivatives have also been explored for their antifungal properties. The research aims to develop compounds that can effectively combat fungal infections, which are a significant concern in both agriculture and medicine .

Biomonitoring in Tobacco-Related Studies

Anabasine is a minor alkaloid in tobacco products and serves as a precursor for tobacco-specific nitrosamines (TSNAs). It has been used to differentiate tobacco product sources and monitor compliance with smoking cessation programs .

Crop Protection

The encapsulation of anabasine with β-CD is part of ongoing research in the field of crop protection. The goal is to utilize the phytochemical properties of anabasine to develop protective agents against various plant pathogens .

Pharmaceutical Drug Development

Anabasine’s role in drug development is significant due to its potential as a base for synthesizing compounds with various pharmacological activities. This includes exploring its use in creating anticancer, antihypertensive, and analgesic drugs .

Analytical Chemistry Techniques

Anabasine is used in analytical chemistry to develop and improve spectroscopic methods, such as NMR, which are essential for identifying and quantifying chemical compounds in complex mixtures .

Material Science

The study of anabasine’s interaction with other compounds, like β-cyclodextrin, contributes to material science by providing insights into the creation of new materials with desired thermal and structural properties .

Mechanism of Action

Target of Action

Anabasine, also known as (-)-Anabasine, is a nicotinic acetylcholine receptor (nAChR) agonist . It primarily targets the neuronal acetylcholine receptor protein alpha-7 subunit . This receptor is predominantly found in the brain and skeletal muscle receptors . The alpha-7 subunit plays a crucial role in the transmission of nerve signals, thereby influencing various physiological processes.

Mode of Action

Anabasine interacts with its targets by binding to most nicotinic acetylcholine receptors in both the peripheral nervous system and central nervous system . It has a higher binding affinity for receptors in the brain with an alpha-7 subunit, as well as skeletal muscle receptors . This binding causes the depolarization of neurons, leading to the release of both dopamine and norepinephrine .

Biochemical Pathways

The biochemical pathways affected by anabasine are related to the biosynthesis of nicotine and other pyridine alkaloids . The steps involved in pyrrolidine and pyridine formation are particularly relevant . This specialized pathway is thought to have evolved through repeated duplication of primary pathways, followed by the recruitment of the metabolic genes into a regulon .

Pharmacokinetics

A sensitive method for analysis of anabasine and five major nicotine metabolites in human urine has been developed . This method can be used to determine nicotine metabolism profiles of smokers, people during nicotine replacement therapy, and passively exposed non-smokers .

Result of Action

The molecular and cellular effects of anabasine’s action are diverse. At high doses, it produces a depolarizing block of nerve transmission, which can cause symptoms similar to those of nicotine poisoning and, ultimately, death by asystole .

Action Environment

The action, efficacy, and stability of anabasine can be influenced by various environmental factors. For instance, the medicinal effects and toxicity of anabasine may be context-dependent . Factors such as host genotype and environmental variables can modulate the effect of anabasine on infection . Future research should identify the specific environmental and genotypic factors that determine whether nectar phytochemicals have medicinal or deleterious effects on pollinators .

properties

IUPAC Name

3-[(2S)-piperidin-2-yl]pyridine
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InChI

InChI=1S/C10H14N2/c1-2-7-12-10(5-1)9-4-3-6-11-8-9/h3-4,6,8,10,12H,1-2,5,7H2/t10-/m0/s1
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InChI Key

MTXSIJUGVMTTMU-JTQLQIEISA-N
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Canonical SMILES

C1CCNC(C1)C2=CN=CC=C2
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Isomeric SMILES

C1CCN[C@@H](C1)C2=CN=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Molecular Formula

C10H14N2
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DSSTOX Substance ID

DTXSID9041607
Record name Anabasine
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Molecular Weight

162.23 g/mol
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Physical Description

Colorless liquid; Darkens on exposure to air; [Hawley] Yellow liquid; [MSDSonline]
Record name Anabasine
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Boiling Point

270-272 °C
Record name ANABASINE
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Solubility

Soluble in most organic solvents, Soluble in alcohol and ether, Miscible in water @ 25 °C
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Density

1.0455 @ 20 °C/4 °C
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Vapor Pressure

0.00301 [mmHg]
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Mechanism of Action

...ANABASINE AFFECT/S/ THE GANGLION OF THE INSECT CENTRAL NERVOUS SYSTEM, FACILITATING TRANS-SYNAPTIC CONDUCTION AT LOW CONCENTRATIONS AND BLOCKING CONDUCTION AT HIGHER LEVELS., ANABASINE EXERTED NEUROMUSCULAR BLOCKING EFFECT ON ISOLATED RAT PHRENIC NERVE-DIAPHRAGM WHICH COULD BE PARTIALLY ANTAGONIZED BY NEOSTIGMINE. IT IS A DEPOLARIZING MUSCLE RELAXANT WITH SOME CHARACTERISTICS OF COMPETITIVE MUSCLE RELAXANTS.
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Product Name

Anabasine

Color/Form

Colorless liquid, darkens on exposure to air

CAS RN

494-52-0
Record name Anabasine
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Melting Point

FP: 9 °C
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the molecular target of (-)-anabasine?

A1: (-)-Anabasine acts as a nicotinic acetylcholine receptor (nAChR) agonist. [, , , , ] It binds to these receptors, mimicking the action of the neurotransmitter acetylcholine.

Q2: How does (-)-anabasine's interaction with nAChRs lead to its observed effects?

A2: Binding of (-)-anabasine to nAChRs triggers a conformational change in the receptor, leading to the opening of an ion channel. This allows for the influx of cations, primarily sodium and calcium, resulting in depolarization of the neuron and subsequent downstream signaling events. [, ]

Q3: What are the structural features of (-)-anabasine essential for its activity?

A3: (-)-Anabasine possesses a piperidine ring linked to a pyridine ring. The presence of the piperidine ring and a minimum three-carbon side chain alpha to the piperidine nitrogen are crucial for its teratogenic activity. Unsaturation in the piperidine ring, as seen in anabaseine, enhances this activity. [, ] The stereochemistry at the chiral center also influences activity, with enantiomers exhibiting different potencies. []

Q4: What is the molecular formula and weight of (-)-anabasine?

A4: The molecular formula of (-)-anabasine is C10H14N2, and its molecular weight is 162.23 g/mol. []

Q5: Are there any spectroscopic data available for (-)-anabasine?

A5: Yes, circular dichroism studies have been used to investigate the conformation of (-)-anabasine in aqueous solution. A negative Cotton effect for the pyridine 1Lb band was observed for the neutral and monoprotonated forms of (-)-anabasine, providing insights into its preferred conformation. []

Q6: What are the potential therapeutic applications of (-)-anabasine being investigated?

A6: While (-)-anabasine itself may not have direct therapeutic applications due to its toxicological profile, its derivatives have shown potential as anticancer agents. [] Researchers are also exploring its use as a tool to study nAChR function and develop new drugs targeting these receptors.

Q7: What are the known toxicological effects of (-)-anabasine?

A7: (-)-Anabasine is a teratogen, meaning it can cause birth defects. [, ] It disrupts cholinergic neurotransmission, leading to fetal movement inhibition and skeletal deformities.

Q8: Are there any biomarkers associated with (-)-anabasine exposure?

A8: (-)-Anabasine itself, along with its metabolite anatabine, can serve as biomarkers for tobacco use, even during nicotine replacement therapy. [, ] These biomarkers can be detected and quantified in urine samples.

Q9: What is known about the metabolism of (-)-anabasine?

A9: While specific metabolic pathways are not extensively detailed in the provided research, it is known that (-)-anabasine is metabolized, at least in part, to anatabine. []

Q10: How is (-)-anabasine used in agriculture?

A10: (-)-Anabasine, due to its insecticidal properties, is being investigated as a potential component in bio-based insecticide compositions. [] These compositions aim to provide effective pest control while minimizing the environmental impact compared to synthetic insecticides.

Q11: What analytical techniques are used to detect and quantify (-)-anabasine?

A11: Several analytical methods have been employed to study (-)-anabasine, including:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique is widely used for the separation, identification, and quantification of (-)-anabasine and its related alkaloids in various matrices, including tobacco, e-cigarette liquids, and biological samples. [, , , ]
  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Similar to GC-MS, LC-MS/MS offers high sensitivity and selectivity for analyzing (-)-anabasine and related compounds in complex mixtures. [, , ]
  • Circular Dichroism (CD): This spectroscopic technique provides insights into the conformation and chirality of (-)-anabasine in solution. []

Q12: How is (-)-anabasine synthesized?

A12: Several synthetic routes have been developed for (-)-anabasine, including:

  • Enantioselective synthesis from chiral lactams: This approach utilizes chiral auxiliaries to control the stereochemistry during the synthesis, yielding enantiomerically pure (-)-anabasine. [, ]
  • Organocatalytic Mannich-reductive cyclization: This method employs organocatalysts to facilitate the formation of the piperidine ring, leading to functionalized (-)-anabasine derivatives. [, ]
  • Asymmetric reduction of chiral endocyclic enenydrazides: This strategy relies on the asymmetric reduction of a chiral precursor to introduce the desired stereocenter in (-)-anabasine. []

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